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Compound of Interest

Compound Name: Procyazine

CAS No.: 32889-48-8

Cat. No.: B166669

Get Quote

Introduction
Procyazine is a chlorotriazine herbicide recognized for its potent inhibition of photosynthesis in

susceptible plant species. Its chemical structure, 2-{[4-chloro-6-(cyclopropylamino)-1,3,5-

triazin-2-yl]amino}-2-methylpropanenitrile, underpins its specific mode of action. The CAS

Registry Number for Procyazine is 32889-48-8[1][2]. While primarily utilized in an agricultural

context, the study of Procyazine offers valuable insights for researchers in various fields,

including plant biology, environmental science, and toxicology. Drug development professionals

may also find its specific and potent interaction with a biological target—the D1 protein in

Photosystem II—an illustrative case study in molecular-target interaction and inhibitor design.

This guide provides a comprehensive technical overview of Procyazine, from its fundamental

chemical properties and mechanism of action to its synthesis and relevant experimental

protocols.

Chemical and Physical Properties
A thorough understanding of a compound's physicochemical properties is foundational to its

application and study. Procyazine is a white crystalline solid whose properties are summarized
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below. These characteristics influence its solubility, environmental mobility, and interaction with

biological systems.

Property Value Source

CAS Registry Number 32889-48-8 [NIST[1], Cheméo[2]]

Molecular Formula C₁₀H₁₃ClN₆ [NIST[1], PubChem[3]]

Molecular Weight 252.70 g/mol [NIST[1], PubChem[3]]

IUPAC Name

2-{[4-chloro-6-

(cyclopropylamino)-1,3,5-

triazin-2-yl]amino}-2-

methylpropanenitrile

[PubChem[3], Compendium of

Pesticide Common Names[4]]

Synonyms
Cycle, CGA-18762,

Procyanazine
[NIST[1], PubChem[3]]

Melting Point 442.31 K (169.16 °C) [NIST[5]]

logP (Octanol/Water) 0.753 (Crippen Calculated) [Cheméo[2]]

Water Solubility (logS) -2.65 (Crippen Calculated) [Cheméo[2]]

InChI Key
WUZNHSBFPPFULJ-

UHFFFAOYSA-N
[NIST[1]]

Mechanism of Action: Inhibition of Photosystem II
The herbicidal activity of Procyazine and other triazine-class compounds stems from their

ability to disrupt the light-dependent reactions of photosynthesis. Specifically, Procyazine is a

potent and selective inhibitor of the Photosystem II (PSII) complex located in the thylakoid

membranes of chloroplasts.

The Target Site: The Q B Binding Niche of the D1 Protein
The primary site of action for Procyazine is the plastoquinone-binding niche (known as the Q B

site) on the D1 protein, a core subunit of the PSII reaction center[6]. In a functioning

photosynthetic electron transport chain, this site facilitates the reduction of plastoquinone (PQ)

to plastoquinol (PQH₂). This process is critical for transferring electrons derived from the
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splitting of water to the cytochrome b₆f complex, ultimately driving the synthesis of ATP and

NADPH[7][8].

Procyazine exhibits a high affinity for the Q B site. It competitively binds to this niche,

physically displacing the native plastoquinone molecule[6]. This binding event effectively blocks

the flow of electrons from the primary quinone acceptor, Q A, to the secondary quinone

acceptor, Q B. The electron transport chain is consequently halted at this specific point.

Consequences of Inhibition
The blockage of electron transport by Procyazine has two major downstream consequences

for the plant cell:

Cessation of Energy Production: The inhibition prevents the formation of the proton gradient

necessary for ATP synthesis and halts the reduction of NADP⁺ to NADPH. Without these

energy-rich molecules, the plant cannot fix carbon dioxide in the Calvin cycle to produce

sugars, leading to starvation[6].

Oxidative Stress: The abrupt stop in electron flow leads to an over-reduced state of the early

electron acceptors in PSII. This high-energy state promotes the formation of highly reactive

oxygen species (ROS), such as singlet oxygen and superoxide radicals. These ROS induce

rapid lipid peroxidation, membrane damage, and chlorophyll degradation, leading to the

characteristic symptoms of chlorosis (yellowing) and necrosis (tissue death) observed in

susceptible plants[6].

The diagram below illustrates the inhibitory action of Procyazine on the photosynthetic

electron transport chain within Photosystem II.
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Caption: Procyazine binds to the QB site on the D1 protein of PSII, blocking electron transfer

to the plastoquinone pool.

Proposed Synthesis Pathway
While specific, proprietary synthesis methods for Procyazine may not be publicly detailed, a

logical and chemically sound synthetic route can be proposed based on the well-established

chemistry of s-triazines. The synthesis starts from cyanuric chloride (2,4,6-trichloro-1,3,5-

triazine), a common and versatile precursor. The process involves two sequential nucleophilic
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aromatic substitution reactions where the chlorine atoms are displaced by amines. The

differential reactivity of the chlorine atoms on the triazine ring allows for a controlled, stepwise

addition.

Step 1: First Substitution with Cyclopropylamine. Cyanuric chloride is reacted with one

equivalent of cyclopropylamine at a low temperature (e.g., 0-5 °C) in the presence of a base

(like sodium carbonate or triethylamine) to neutralize the HCl byproduct. This yields 2-chloro-

4-(cyclopropylamino)-6-chloro-1,3,5-triazine.

Step 2: Second Substitution with 2-amino-2-methylpropanenitrile. The temperature is then

raised, and the intermediate from Step 1 is reacted with 2-amino-2-methylpropanenitrile. This

second substitution is typically performed at a moderately elevated temperature (e.g., 40-50

°C) to replace the second chlorine atom, yielding the final product, Procyazine.

The proposed workflow for this synthesis is depicted below.

Starting Materials Reaction Steps Products

Cyanuric Chloride

Step 1: Nucleophilic
Substitution (0-5 °C)

Cyclopropylamine

2-amino-2-methyl-
propanenitrile

Step 2: Nucleophilic
Substitution (40-50 °C)

Dichlorotriazine
Intermediate

Procyazine (Final Product)

Click to download full resolution via product page

Caption: Proposed two-step synthesis of Procyazine from cyanuric chloride.

Experimental Protocol: Chlorophyll a Fluorescence
Assay
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To quantify the inhibitory effect of Procyazine on PSII, a chlorophyll a fluorescence assay is a

standard and highly sensitive method. This protocol describes how to determine the maximum

quantum yield of PSII (Fv/Fm), a key indicator of photosynthetic health, in the presence of

Procyazine. This method is adapted from established practices in plant physiology research[9]

[10].

Materials and Equipment
Pulse-Amplitude-Modulated (PAM) fluorometer (e.g., LI-COR 6400-40 Leaf Chamber

Fluorometer or similar)

Procyazine stock solution (e.g., 10 mM in acetone or DMSO)

Working solutions of Procyazine (serial dilutions from stock, e.g., 0.1 µM to 10 µM) in a

suitable buffer or growth medium

Control solution (buffer/medium with the same concentration of solvent as the highest

Procyazine concentration)

Healthy, well-watered plant specimens (e.g., pea, spinach) or algal cultures (e.g.,

Raphidocelis subcapitata)[11]

Pipettes, flasks, and other standard laboratory glassware

Dark room or light-proof box for dark adaptation

Step-by-Step Methodology
Preparation of Plant/Algal Material:

For plants, select healthy, fully expanded leaves.

For algae, use cultures in the exponential growth phase.

Prepare replicate samples for each treatment concentration and the control.

Dark Adaptation:
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Place all samples in complete darkness for a minimum of 20-30 minutes. This ensures that

all PSII reaction centers are "open" (fully oxidized) and ready to accept electrons, and that

non-photochemical quenching is minimized.

Application of Procyazine:

For detached leaves, float them on the respective Procyazine working solutions or the

control solution.

For algal cultures, add the appropriate volume of Procyazine stock to achieve the desired

final concentrations.

Incubate the samples with the treatment solutions for a defined period (e.g., 60 minutes) to

allow for uptake and binding. This step should also be performed in the dark.

Fluorescence Measurement (using a PAM fluorometer):

Measure F₀ (Minimum Fluorescence): Place the fluorometer's fiber optic probe onto the

sample. A weak, modulated measuring beam is applied to excite a baseline level of

fluorescence. This is the F₀ level, representing fluorescence when PSII reaction centers

are open.

Measure Fₘ (Maximum Fluorescence): Immediately after measuring F₀, apply a short

(e.g., 0.8-1 second), high-intensity pulse of saturating light. This pulse temporarily closes

all PSII reaction centers. The peak fluorescence reached during this pulse is Fₘ.

The instrument will record both F₀ and Fₘ values.

Data Analysis:

Calculate Variable Fluorescence (Fᵥ): For each measurement, calculate Fᵥ as: Fᵥ = Fₘ -

F₀

Calculate Maximum Quantum Yield of PSII (Fᵥ/Fₘ): Calculate the efficiency of PSII

photochemistry as: Fᵥ/Fₘ = (Fₘ - F₀) / Fₘ

Determine I₅₀: Plot the Fᵥ/Fₘ values against the logarithm of the Procyazine
concentration. Use a dose-response curve fit to determine the I₅₀ value—the concentration
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of Procyazine that causes a 50% reduction in the maximum quantum yield of PSII

compared to the control. An I₅₀ value of approximately 2 x 10⁻⁷ M (0.2 µM) has been

reported for Procyazine.

Experimental Workflow Diagram

1. Prepare Plant/Algal Samples
(Replicates for each concentration)

2. Dark Adapt Samples
(20-30 min)

3. Apply Procyazine & Incubate
(Control + Concentrations)

4. Measure F₀
(Weak modulated light)

5. Measure Fₘ
(Saturating light pulse)

6. Calculate Fᵥ/Fₘ
((Fₘ - F₀) / Fₘ)

7. Plot Dose-Response Curve
& Determine I₅₀
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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